Cas no 1003-38-9 (2,5-Dimethyltetrahydrofuran)

2,5-Dimethyltetrahydrofuran (CAS 1003-38-3) is a cyclic ether solvent with a molecular formula of C6H12O. It is characterized by its low viscosity, high boiling point (92–94°C), and excellent solvency for a wide range of organic compounds, including resins, polymers, and oils. Its saturated ring structure provides stability against oxidation, making it suitable for applications requiring inert reaction conditions. The compound's low polarity and moderate volatility also facilitate its use as a reaction medium in organic synthesis and as a solvent in specialty formulations. Its compatibility with various chemical processes and favorable safety profile (compared to more hazardous ethers) further enhance its utility in industrial and laboratory settings.

2,5-Dimethyltetrahydrofuran structure

Product Name:2,5-Dimethyltetrahydrofuran

CAS No:1003-38-9

MF:C₆H₁₂O

MW:100.158882141113

MDL:MFCD00005369

CID:155792

Update Time:2026-05-14

2,5-Dimethyltetrahydrofuran Chemical and Physical Properties

Names and Identifiers

- Furan,tetrahydro-2,5-dimethyl-
- 2,5-Dimethyltetrahydrofuran (stabilized with BHT)
- 2,5-DIMETHYLTETRAHYDROFURAN, MIXTURE OF CIS AND TRANS
- 2,5-Dimethyltetrahydrofuran
- 1,5-dimethyltetrahydrofuran
- 2,5-Dimethyloxolane
- 2,5-dimethyl-tetrahydro-furan
- 2,5-Dimethyltetrahydrofuran100µg
- 2,5-Dimethyltetrahydrofurane
- Furan,tetrahydro-2,5-dimethyl
- Tetrahydro-2,5-dimethylfuran
- 2,5-dimethyl-tetrahydrofuran
- NSC 12594
- 2,5-Dimethyltetrahydrofuran,c&t
- (2S,5S)-2,5-Dimethyltetrahydrofuran
- (2R,5R)-2,5-Dimethyltetrahydrofuran
- 2,5-DIMETHYLTETRAHYDROFURAN, CIS + TRANS
- Furan, tetrahydro-2,5-dimethyl-
- MDL： MFCD00005369
- Inchi： 1S/C6H12O/c1-5-3-4-6(2)7-5/h5-6H,3-4H2,1-2H3
- InChI Key： OXMIDRBAFOEOQT-UHFFFAOYSA-N
- SMILES： CC1CCC(C)O1

Computed Properties

Exact Mass: 100.08900
Monoisotopic Mass: 100.088815
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 53.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: liquid
Density: 0.833 g/mL at 25 °C(lit.)
Melting Point: -128.9°C
Boiling Point: 92°C(lit.)
Flash Point: Fahrenheit: 80.6 ° f
Celsius: 27 ° c
Refractive Index: n20/D 1.404(lit.)
Solubility: Slightly soluble (8 g/l) (25 º C),
PSA: 9.23000
LogP: 1.57380
Solubility: dissolve in water

2,5-Dimethyltetrahydrofuran Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 1993 3/PG 3
WGK Germany：3
Hazard Category Code： 10
Safety Instruction： S16-S24/25
Hazardous Material Identification：
Safety Term：3.2
Packing Group：III
Risk Phrases：R10; R36/37/38
Storage Condition：Cold storage
HazardClass：3.2
PackingGroup：III
Packing Group：III
Hazard Level：3.2

2,5-Dimethyltetrahydrofuran Pricemore >>

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TRC	D460325-250mg	2,5-Dimethyltetrahydrofuran	1003-38-9		250mg	$64.00	2023-05-18
TRC	D460325-500mg	2,5-Dimethyltetrahydrofuran	1003-38-9		500mg	$75.00	2023-05-18
TRC	D460325-1g	2,5-Dimethyltetrahydrofuran	1003-38-9		1g	$ 65.00	2022-06-05
Apollo Scientific	OR928860-5g	2,5-Dimethyltetrahydrofuran	1003-38-9	95%	5g	£115.00	2023-09-02
Apollo Scientific	OR928860-25g	2,5-Dimethyltetrahydrofuran	1003-38-9	95%	25g	£260.00	2023-09-02
abcr	AB142564-25 ml	2,5-Dimethyltetrahydrofuran (stabilzed with BHT), 98%; .	1003-38-9	98%	25 ml	€177.80	2024-04-21
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155243-5ml	2,5-Dimethyltetrahydrofuran	1003-38-9	>98.0%(GC)	5ml	¥514.90	2023-09-03
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